Cas no 2940866-06-6 (O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate
• CAS No: 2940866-06-6
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 6800854
• PubChem ID: 170907619
• Update Time: 2025-10-21

O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2940866-06-6
• O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate
• G15361

• Inchi： 1S/C18H25NO5/c1-18(2,3)24-17(21)19-11-10-13(16(20)23-5)15(19)12-8-6-7-9-14(12)22-4/h6-9,13,15H,10-11H2,1-5H3/t13-,15-/m0/s1
• InChI Key： MQQAQWSOZLDBDQ-ZFWWWQNUSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C(=O)OC)[C@@H]1C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.1Ų

Additional information on O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate

Research Brief on O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate (CAS: 2940866-06-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral pyrrolidine derivatives as key intermediates in the synthesis of bioactive compounds. Among these, O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate (CAS: 2940866-06-6) has emerged as a promising scaffold due to its stereochemical properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic relevance.

The compound, with its unique (2R,3S) configuration, has been investigated for its role in the asymmetric synthesis of pharmacologically active molecules. Recent studies have demonstrated its utility as a building block for the development of enzyme inhibitors, particularly those targeting proteases and kinases. The tert-butyl and methyl ester groups in the molecule provide strategic handles for further functionalization, enabling the creation of diverse derivatives with tailored biological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate as a precursor for the synthesis of novel PDE4 inhibitors. The study reported that the compound's rigid pyrrolidine core and methoxyphenyl moiety contributed to enhanced binding affinity and selectivity. Molecular docking simulations revealed that the (2R,3S) configuration facilitated optimal interactions with the enzyme's active site, leading to improved inhibitory activity compared to racemic analogs.

Another significant application of this compound was highlighted in a recent patent (WO2023056421), where it served as a key intermediate in the synthesis of antiviral agents targeting RNA-dependent RNA polymerase. The patent emphasized the compound's scalability and reproducibility in multi-gram syntheses, making it a viable candidate for industrial-scale production. The presence of the 2-methoxyphenyl group was found to enhance the metabolic stability of the final drug candidates, addressing a common challenge in antiviral drug development.

From a synthetic chemistry perspective, advancements in the preparation of O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate have been reported in Organic Process Research & Development (2024). The new protocol features a highly enantioselective catalytic hydrogenation step, achieving >99% ee and reducing the number of purification steps. This improvement has significant implications for cost-effective production, particularly in the context of large-scale pharmaceutical manufacturing.

In conclusion, O1-tert-butyl O3-methyl (2R,3S)-2-(2-methoxyphenyl)pyrrolidine-1,3-dicarboxylate (CAS: 2940866-06-6) represents a versatile chiral building block with growing importance in medicinal chemistry. Its demonstrated applications in PDE4 inhibition and antiviral drug development, coupled with improved synthetic methodologies, position this compound as a valuable asset in the pursuit of novel therapeutic agents. Future research directions may explore its potential in other target classes and further optimize its physicochemical properties for enhanced drug-like characteristics.